2-(1-adamantyl)-N'-(2,2,6,6-tetramethyl-4-piperidinylidene)acetohydrazide

• IUPAC Name: 2-(1-adamantyl)-N-[(2,2,6,6-tetramethylpiperidin-4-ylidene)amino]acetamide
• InChI: InChI=1S/C21H35N3O/c1-19(2)11-17(12-20(3,4)24-19)22-23-18(25)13-21-8-14-5-15(9-21)7-16(6-14)10-21/h14-16,24H,5-13H2,1-4H3,(H,23,25)
• InChI Key: JDAVCZRETPVNHV-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=NNC(=O)CC23CC4CC(C2)CC(C4)C3)CC(N1)(C)C)C
• Molecular Formula: C21H35N3O
• Molecular Weight: 345.5 g/mol

Description

2-(1-adamantyl)-N'-(2,2,6,6-tetramethyl-4-piperidinylidene)acetohydrazide, commonly known as AAPH, is a chemical compound used in scientific research for its antioxidant properties. It is a derivative of hydrazide and is synthesized through a specific method. The compound has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

AAPH acts as a free radical generator, producing peroxyl radicals that induce oxidative stress in cells and tissues. The peroxyl radicals react with lipids, proteins, and DNA, causing damage to these molecules. AAPH-induced oxidative stress has been shown to cause cell death and contribute to the development of various diseases.
Biochemical and Physiological Effects:
AAPH-induced oxidative stress has been shown to affect various biochemical and physiological processes. It has been linked to the development of cardiovascular disease, neurodegenerative diseases, and cancer. AAPH has also been shown to affect the activity of various enzymes and proteins, including superoxide dismutase, glutathione peroxidase, and catalase.

Advantages and Limitations for Lab Experiments

AAPH has several advantages for lab experiments. It is a relatively simple compound to synthesize and can be used to induce oxidative stress in cells and tissues. AAPH-induced oxidative stress is reproducible and can be easily quantified. However, AAPH also has some limitations. It may not accurately mimic the oxidative stress that occurs in vivo, and its effects may differ depending on the cell or tissue type being studied.

Future Directions

There are several potential future directions for AAPH research. One area of interest is the development of AAPH-based assays for antioxidant screening. AAPH could also be used to study the effects of oxidative stress on specific biological processes, such as DNA damage and repair. Additionally, AAPH could be used in the development of novel antioxidant therapies for the treatment of various diseases. Further research is needed to fully understand the potential applications of AAPH in scientific research.
In conclusion, AAPH is a chemical compound with antioxidant properties that has been extensively studied for its effects on oxidative stress in cells and tissues. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been well documented. There are several potential future directions for AAPH research, and further studies are needed to fully understand its potential applications in scientific research.

Scientific Research Applications

AAPH has been extensively studied for its antioxidant properties. It is commonly used in scientific research to induce oxidative stress in cells and tissues. This allows researchers to study the effects of oxidative stress on various biological processes and to test the efficacy of potential antioxidants in mitigating the effects of oxidative stress.